![molecular formula C14H11ClO3 B3024722 [(3-Chloro-1,1'-biphenyl-4-yl)oxy]acetic acid CAS No. 20292-28-8](/img/structure/B3024722.png)
[(3-Chloro-1,1'-biphenyl-4-yl)oxy]acetic acid
Overview
Description
“[(3-Chloro-1,1’-biphenyl-4-yl)oxy]acetic acid” is a chemical compound with the molecular formula C14H11ClO3 and a molecular weight of 262.688 . It is used in proteomics research .
Molecular Structure Analysis
The molecular structure of “[(3-Chloro-1,1’-biphenyl-4-yl)oxy]acetic acid” consists of a biphenyl group where one of the phenyl rings is substituted with a chlorine atom at the 3-position and an acetic acid group attached to the 4-position of the other phenyl ring via an oxygen atom .Scientific Research Applications
Antibacterial Activity
[(3-Chloro-1,1’-biphenyl-4-yl)oxy]acetic acid, also known as 4-chloro biphenyl acetic acid, has been investigated for its antibacterial properties. While specific studies on this compound are limited, related biphenyl derivatives have shown promising results. For instance, a series of biphenyl and dibenzofuran derivatives were synthesized and evaluated for antibacterial activity . Notably, compounds 4’- (trifluoromethyl)-[1,1’-biphenyl]-3,4,5-triol (6i) and 5-(9H-carbazol-2-yl)benzene-1,2,3-triol (6m) exhibited potent inhibitory activities against methicillin-resistant Staphylococcus aureus and multidrug-resistant Enterococcus faecalis. Further exploration of [(3-Chloro-1,1’-biphenyl-4-yl)oxy]acetic acid in this context could yield novel antibacterial agents.
Anti-HIV Potential
Indole derivatives, which share structural similarities with biphenyls, have been studied for various biological activities. Although not directly related to [(3-Chloro-1,1’-biphenyl-4-yl)oxy]acetic acid, it’s worth noting that indole derivatives have shown anti-HIV-1 potential . While more research is needed, exploring the antiviral properties of biphenyl derivatives could be an interesting avenue.
Thermodynamic Investigations
In a different context, thermodynamic investigations of diphenyl derivatives, including biphenyls, have been conducted . Although not specific to [(3-Chloro-1,1’-biphenyl-4-yl)oxy]acetic acid, understanding its thermodynamic properties could contribute to broader knowledge about biphenyl compounds.
Scalable Synthesis
Efficient synthesis methods are crucial for practical applications. Scalable synthesis and reactions of biphenyl derivatives have been explored, including 4,6-di([1,1’-biphenyl]-4-yl)-1,3,5-triazin-2-amine and 4,6-di([1,1’-biphenyl]-4-yl)-1,3,5-triazin-2-ol . Investigating similar approaches for [(3-Chloro-1,1’-biphenyl-4-yl)oxy]acetic acid could enhance its accessibility.
Mechanism of Action
Target of Action
It’s known that similar compounds are often used in suzuki–miyaura cross-coupling reactions , which suggests that the compound might interact with palladium catalysts and organoboron reagents.
Mode of Action
The compound likely participates in Suzuki–Miyaura cross-coupling reactions . In these reactions, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
It’s known that similar compounds can participate in carbon–carbon bond forming reactions , which are fundamental to many biochemical pathways.
Result of Action
Given its potential role in suzuki–miyaura cross-coupling reactions , it can be inferred that the compound may contribute to the formation of new carbon–carbon bonds.
Action Environment
It’s known that suzuki–miyaura cross-coupling reactions, in which similar compounds participate, are generally environmentally benign .
properties
IUPAC Name |
2-(2-chloro-4-phenylphenoxy)acetic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClO3/c15-12-8-11(10-4-2-1-3-5-10)6-7-13(12)18-9-14(16)17/h1-8H,9H2,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UQRLYDDCHNEFAP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=C(C=C2)OCC(=O)O)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20407037 |
Source
|
| Record name | [(3-chloro-1,1'-biphenyl-4-yl)oxy]acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20407037 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
20292-28-8 |
Source
|
| Record name | [(3-chloro-1,1'-biphenyl-4-yl)oxy]acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20407037 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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